
Personal protective equipment for handling
Corylifol C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Corylifol C

Cat. No.: B585845 Get Quote

Essential Safety and Handling Guide for Corylifol C
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with Corylifol C. The

following procedures are based on available safety data for structurally related compounds and

the known toxicological profile of its source, Psoralea corylifolia.

Chemical and Toxicological Profile
Corylifol C is a flavonoid isolated from the seeds of Psoralea corylifolia[1][2]. While a specific

Safety Data Sheet (SDS) for Corylifol C is not readily available in the public domain, the

parent plant and related compounds exhibit certain hazardous properties. Psoralea corylifolia

and its active constituents have been associated with hepatotoxicity, nephrotoxicity, and

phototoxicity with chronic or excessive administration[2][3]. In vitro studies have demonstrated

that compounds from Psoralea corylifolia can have cytotoxic effects and inhibit protein

kinases[1][4]. Therefore, cautious handling of Corylifol C is imperative.
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Property Value/Information Source

Molecular Formula C20H18O5 [2][5]

Molecular Weight 338.4 g/mol [5]

Appearance Yellow solid [5]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Known Biological Activity
Potent protein kinase inhibitor

(e.g., EGFR, MEK, ERK)
[1][5]

Toxicity of Source Plant
Can cause hepatotoxicity,

nephrotoxicity, phototoxicity
[2][3]

Related Compound Hazards

Skin irritation, serious eye

irritation, potential for allergic

skin reaction.

[6]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Corylifol C. Based on the potential

hazards, the following PPE is mandatory:

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Always

inspect gloves for tears or punctures before use.[7][8]

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn to

protect against dust particles and splashes.[7]

Skin and Body Protection: A lab coat or chemical-resistant coverall should be worn to

prevent skin contact.[8] Ensure clothing provides full coverage.

Respiratory Protection: If handling the powder outside of a ventilated enclosure or if

aerosolization is possible, a properly fitted respirator (e.g., N95 or higher) is necessary.
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1. Engineering Controls:

Always handle solid Corylifol C in a certified chemical fume hood or a ventilated balance

enclosure to minimize inhalation exposure.

Use a properly functioning eyewash station and safety shower in the immediate work area.

2. Weighing and Solution Preparation:

Step 1: Before handling, ensure all necessary PPE is donned correctly.

Step 2: Designate a specific area within the fume hood for handling Corylifol C.

Step 3: Use a spatula to carefully transfer the desired amount of Corylifol C powder to a

tared weigh boat. Avoid creating dust.

Step 4: Transfer the weighed powder to an appropriate vessel for dissolution.

Step 5: Add the chosen solvent (e.g., DMSO, Ethanol) dropwise to the powder to wet it and

prevent aerosolization before adding the full volume.

Step 6: Cap the vessel and mix by vortexing or sonicating until fully dissolved.

3. Storage:

Store Corylifol C in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal Plan
Solid Waste: Contaminated consumables such as gloves, weigh boats, and paper towels

should be collected in a dedicated, sealed waste bag.

Liquid Waste: Unused solutions of Corylifol C and contaminated solvents should be

collected in a labeled, sealed, and chemical-resistant waste container.

Final Disposal: All waste containing Corylifol C must be disposed of through an approved

hazardous waste disposal facility. Do not dispose of down the drain.[6]
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Experimental Protocol: Preparation of a 10 mM Stock
Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of Corylifol C, a common

procedure in a laboratory setting.

Materials:

Corylifol C (MW: 338.4 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated pipettes

Vortex mixer

Procedure:

Calculate the mass of Corylifol C required. For 1 mL of a 10 mM solution:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 338.4 g/mol * 1000 mg/g = 3.384 mg

In a chemical fume hood, weigh out approximately 3.4 mg of Corylifol C powder into a tared

microcentrifuge tube.

Record the exact mass of the Corylifol C.

Add the calculated volume of DMSO to the microcentrifuge tube to achieve a final

concentration of 10 mM.

Volume (mL) = [Mass (mg) / 338.4 g/mol ] / 10 mmol/L * 1000 mL/L

Cap the tube securely and vortex until the solid is completely dissolved. Gentle warming in a

water bath may be used to aid dissolution if necessary.
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Label the tube clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at an appropriate temperature (typically -20°C or -80°C) to maintain

stability.
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Workflow for Safe Handling of Corylifol C
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Caption: Workflow for the safe handling of Corylifol C.
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Inhibitory Action of Corylifol C on EGFR Signaling
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Caption: Inhibitory action of Corylifol C on the EGFR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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